Dihydrofluorescein diacetate

• CAS No.: 35340-49-9
• Product Name: Dihydrofluorescein diacetate
• Molecular Formula: C₂₄H₁₈O₇
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 2-(3,6-diacetyloxy-9H-xanthen-9-yl)benzoic acid
• Standard InChI: InChI=1S/C24H18O7/c1-13(25)29-15-7-9-19-21(11-15)31-22-12-16(30-14(2)26)8-10-20(22)23(19)17-5-3-4-6-18(17)24(27)28/h3-12,23H,1-2H3,(H,27,28)
• Standard InChIKey: YKSJJXGQHSESKB-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC2=C(C=C1)C(C3=C(O2)C=C(C=C3)OC(=O)C)C4=CC=CC=C4C(=O)O
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C(C3=C(O2)C=C(C=C3)OC(=O)C)C4=CC=CC=C4C(=O)O
• Description: Dihydrofluorescein diacetate is a fluorimetric probe mainly used for oxidative stress measurements, in both cell-free systems and cellular models.
• Reference: [1]. Hempel SL, et al. Dihydrofluorescein diacetate is superior for detecting intracellular oxidants: comparison with 2//',7//'-dichlorodihydrofluorescein diacetate, 5(and 6)-carboxy-2//',7//'-dichlorodihydrofluorescein diacetate, and dihydrorhodamine 123. Free Radic Biol Med. 1999 Jul;27(1-2):146-59.[2]. Diaz G, et al. Mitochondrial localization of reactive oxygen species by dihydrofluorescein probes. Histochem Cell Biol. 2003 Oct;120(4):319-25. [3]. Aranda A, et al. Dichloro-dihydro-fluorescein diacetate (DCFH-DA) assay: a quantitative method for oxidative stress assessment of nanoparticle-treated cells. Toxicol In Vitro. 2013 Mar;27(2):954-63.
• PubChem Compound: 629056
• Last Modified: Nov 11 2021